N-(2-(4-(dimethylamino)phenyl)-2-(4-methylpiperazin-1-yl)ethyl)-2-(4-methoxyphenoxy)acetamide

• IUPAC Name: N-[2-[4-(dimethylamino)phenyl]-2-(4-methylpiperazin-1-yl)ethyl]-2-(4-methoxyphenoxy)acetamide
• InChI: InChI=1S/C24H34N4O3/c1-26(2)20-7-5-19(6-8-20)23(28-15-13-27(3)14-16-28)17-25-24(29)18-31-22-11-9-21(30-4)10-12-22/h5-12,23H,13-18H2,1-4H3,(H,25,29)
• InChI Key: JCPKERBAKKIGCC-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)C(CNC(=O)COC2=CC=C(C=C2)OC)C3=CC=C(C=C3)N(C)C
• Molecular Formula: C24H34N4O3
• Molecular Weight: 426.6 g/mol

Description

N-(2-(4-(dimethylamino)phenyl)-2-(4-methylpiperazin-1-yl)ethyl)-2-(4-methoxyphenoxy)acetamide is a useful research compound. Its molecular formula is C24H34N4O3 and its molecular weight is 426.561. The purity is usually 95%.
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Scientific Research Applications

Radiosynthesis for Metabolic Studies

The compound has been utilized in the radiosynthesis of herbicides and safeners, indicating its potential in studying the metabolism and mode of action of these chemicals. The reductive dehalogenation method has been applied to achieve high specific activity for substances like acetochlor, highlighting its utility in environmental and agricultural research (Latli & Casida, 1995).

Anticancer and Analgesic Research

Research has demonstrated the synthesis of novel acetamide derivatives for potential use as cytotoxic, anti-inflammatory, analgesic, and antipyretic agents. Studies on these derivatives have shown promising activities comparable with standard drugs, suggesting their significance in medical and pharmaceutical research (Rani et al., 2016).

Herbicide Metabolism in Liver Microsomes

Comparative metabolism studies of chloroacetamide herbicides in human and rat liver microsomes have been conducted to understand their carcinogenic potential. This research is crucial for assessing environmental health risks and developing safer agricultural practices (Coleman et al., 2000).

Molecular Imaging with PET

The compound has also been involved in the development of selective radioligands for imaging the translocator protein (18 kDa) with positron emission tomography (PET), showing its applicability in neuroimaging and the study of neurological diseases (Dollé et al., 2008).

Synthesis of Fluoroionophores

Furthermore, research into the synthesis of fluoroionophores based on this compound has been conducted, revealing its potential in detecting metal cations, which could have implications in environmental monitoring and analytical chemistry (Hong et al., 2012).

Mechanism of Action

Mode of Action

Based on its structure, it is possible that it binds to its target(s) and induces a conformational change, which could alter the target’s activity .

Biochemical Pathways

The biochemical pathways affected by this compound are currently unknown. Given the complexity of biochemical networks, the compound could potentially influence multiple pathways directly or indirectly .

Pharmacokinetics

Its molecular weight (501623 Da ) suggests it may have good oral bioavailability, as compounds with a molecular weight below 500 Da are generally well absorbed in the gastrointestinal tract .